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Get Quote

The table below summarizes the available quantitative data on L5 siloxane from the search results.

Context Reported Concentration / Level Source / Location Citation

In Consumer
Products

Up to 73,000 μg/g (7.3% by
weight)

Personal-care and household
products (2008 survey)

[1]

In Outdoor Air Median: 2.5 ng m⁻³ New York City air samples (2024
study)

[2]

In Indoor Air Detected, but specific
concentrations not provided

Residential indoor air in California [3]

Analytical Techniques for Detection

While specific protocols for leaching studies are not available, the cited research uses highly sensitive and

reliable analytical techniques to detect and quantify siloxanes like L5 in various matrices. You can adapt

these core methodologies for leaching experiments.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a standard and powerful technique for
identifying and measuring volatile organic compounds like L5 siloxane. It separates the components

of a sample (GC) and then identifies them based on their mass-to-charge ratio (MS) [1].
Proton-Transfer Reaction Time-of-Flight Mass Spectrometry (PTR-TOF-MS): This technique is

excellent for real-time, high-resolution monitoring of volatile organic compounds in the air. It was used
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in indoor air studies to track the dynamics and sources of L5 and other siloxanes [3].

Research Context and Pathways for Further
Investigation

To assist your work, here is a diagram that maps out the research landscape based on the available

information and suggests pathways to fill the data gaps for your technical guide.

Known Context from Search

Identified Knowledge Gaps

But lacks
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b582185#l5-siloxane-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 3 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11112754/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9670844/
https://www.smolecule.com/products/b582185#l5-siloxane-leaching-from-consumer-products
https://www.smolecule.com/products/b582185#l5-siloxane-leaching-from-consumer-products
https://www.smolecule.com/products/b582185#l5-siloxane-leaching-from-consumer-products
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s582185?utm_src=pdf-bulk
https://www.smolecule.com/products/s582185?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

